1-(3,3-Dimethylbut-1-yn-1-yl)-4-methoxybenzene

• Molecular Formula: C13H16O
• Molecular Weight: 188.26 g/mol
• IUPAC Name: 1-(3,3-dimethylbut-1-ynyl)-4-methoxybenzene
• InChI: InChI=1S/C13H16O/c1-13(2,3)10-9-11-5-7-12(14-4)8-6-11/h5-8H,1-4H3
• InChI Key: HDRIOMOJBAABGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C#CC1=CC=C(C=C1)OC

Description

1-(3,3-Dimethylbut-1-yn-1-yl)-4-methoxybenzene is a substituted aromatic compound featuring a methoxy group at the para position of the benzene ring and a sterically hindered 3,3-dimethylbut-1-ynyl group. This internal alkyne moiety, combined with the electron-donating methoxy substituent, confers unique reactivity in catalytic transformations, such as hydrocarboxylation with CO₂ . Its synthesis and applications are primarily explored in organic chemistry, particularly in the context of transition metal-catalyzed reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with analogs differing in substituents, chain length, or functional groups, emphasizing their chemical behavior, synthetic utility, and physicochemical properties.

Substituent Effects on the Aromatic Ring

• 4-Fluoro Analog (1v: 1-(3,3-Dimethylbut-1-yn-1-yl)-4-fluorobenzene) Reactivity: In Cp₂TiCl₂-catalyzed hydrocarboxylation with CO₂, 1v yields primarily 3-methylbutanoic acid (via alkyne cleavage) rather than the desired α,β-unsaturated carboxylic acid. This contrasts with the 46% yield of the target product when using 1w (4-methoxy derivative) . Electronic Effects: The electron-withdrawing fluorine atom destabilizes intermediates compared to the electron-donating methoxy group, favoring alternative reaction pathways.

Alkyne Chain Modifications

• Brominated Propargyl Derivatives (e.g., 1-(3-Bromoprop-1-yn-1-yl)-4-methoxybenzene) Reactivity: The bromine atom enables cross-coupling reactions (e.g., Sonogashira), offering routes to extended conjugated systems. Physicochemical Properties: Molecular weight increases (225.08 g/mol vs. 188.26 g/mol for 1w), affecting solubility and crystallinity .

• Benzyloxy-Substituted Propargyl (1-[1-(Benzyloxy)prop-2-yn-1-yl]-4-methoxybenzene)

  • Protection/Deprotection : The benzyloxy group serves as a protective moiety for alcohols, introducing orthogonal reactivity compared to the inert dimethylbutynyl group .

Vinyl vs. Alkyne Functionalization

• 1-(2-Bromovinyl)-4-methoxybenzene (3b)
  • Reactivity : The vinyl bromide participates in elimination or nucleophilic substitution, whereas the alkyne in 1w undergoes addition or cycloaddition reactions .
  • Stereoelectronic Effects : The planar vinyl group allows for stereoselective transformations, unlike the linear alkyne in 1w .

Data Tables

Table 1: Substituent Effects in Cp₂TiCl₂-Catalyzed Hydrocarboxylation

Compound	Substituent	Yield of Desired Product	Major Byproduct	Reference
1w (target)	4-OMe	46%	None
1v	4-F	<20%	3-Methylbutanoic acid
Terminal Alkynes (e.g., PhC≡CH)	-	0%	N/A

Table 2: Physicochemical Properties of Selected Analogs

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Group	Reference
1w	C₁₃H₁₆O	188.26	Internal alkyne
1-(3-Bromoprop-1-yn-1-yl)-4-methoxybenzene	C₁₀H₉BrO	225.08	Propargyl bromide
1-(2-Bromovinyl)-4-methoxybenzene	C₉H₈BrO	211.06	Vinyl bromide